1-[3-(2-Hydroxyethyl)-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]ethanone

• IUPAC Name: 1-[3-(2-hydroxyethyl)-2,4,5,6,7,8-hexahydro-[1]benzothiolo[2,3-d]pyrimidin-1-yl]ethanone
• InChI: InChI=1S/C14H20N2O2S/c1-10(18)16-9-15(6-7-17)8-12-11-4-2-3-5-13(11)19-14(12)16/h17H,2-9H2,1H3
• InChI Key: MJIAYSUDHQIWBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CN(CC2=C1SC3=C2CCCC3)CCO
• Molecular Formula: C14H20N2O2S
• Molecular Weight: 280.39 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, possibly through a condensation reaction. The hydroxyethyl group could be introduced through a nucleophilic substitution reaction, and the ethanone group could be formed through an oxidation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the hexahydrobenzothiolo[2,3-d]pyrimidine core, which is a bicyclic structure containing a six-membered ring fused to a five-membered ring. The hydroxyethyl and ethanone groups would be attached to this core.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would be largely determined by its functional groups. The hydroxyethyl group could participate in reactions such as esterification or ether formation, while the ethanone group could undergo reactions such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the hydroxyethyl group could increase its solubility in water, while the ethanone group could affect its reactivity.

Future Directions

Future research on this compound could focus on elucidating its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity.